N-(2-(5-fluoro-1H-indol-3-yl)ethyl)-4-methyl-2-p-tolylthiazole-5-carboxamide

• Molecular Formula: C22H20FN3OS
• Molecular Weight: 393.5 g/mol
• IUPAC Name: N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-4-methyl-2-(4-methylphenyl)-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C22H20FN3OS/c1-13-3-5-15(6-4-13)22-26-14(2)20(28-22)21(27)24-10-9-16-12-25-19-8-7-17(23)11-18(16)19/h3-8,11-12,25H,9-10H2,1-2H3,(H,24,27)
• InChI Key: RIINZTXUNOTFQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(S2)C(=O)NCCC3=CNC4=C3C=C(C=C4)F)C

Description

N-(2-(5-fluoro-1H-indol-3-yl)ethyl)-4-methyl-2-p-tolylthiazole-5-carboxamide is a useful research compound. Its molecular formula is C22H20FN3OS and its molecular weight is 393.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

This compound was prepared following Method A starting from 2-(5-fluoro-1H-indol-3-yl)ethanamine (0.030 g; 0.168 mmol), 4-methyl-2-p-tolylthiazole-5-carboxylic acid (0.043 g; 0.185 mmol), HATU (0.070 g; 0.185 mmol) and N,N-diisopropylethylamine (0.78 mL; 0.420 mmol) in DMF (5 mL). Flash chromatography on silica gel eluting with 1 to 5% of ethyl acetate in dichloromethane gave 0.018 g (27%) of N-(2-(5-fluoro-1H-indol-3-yl)ethyl)-4-methyl-2-p-tolylthiazole-5-carboxamide as a solid.

Synthesis routes and methods II

Procedure details